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Compound of Interest

Compound Name: 2-Chloro-3-fluorobenzoic acid

Cat. No.: B126237 Get Quote

An In-depth Technical Guide to 2-Chloro-3-fluorobenzoic Acid

Abstract
2-Chloro-3-fluorobenzoic acid, identified by the CAS number 102940-86-3, is a halogenated

aromatic carboxylic acid. Its unique molecular structure, featuring both chlorine and fluorine

substituents, makes it a valuable and versatile intermediate in the synthesis of a wide range of

bioactive molecules. This technical guide provides a comprehensive overview of its

physicochemical properties, synthesis methodologies, applications in research and drug

development, and safety and handling protocols. This document is intended for researchers,

scientists, and professionals in the fields of medicinal chemistry, agrochemical synthesis, and

organic chemistry.

Physicochemical Properties
2-Chloro-3-fluorobenzoic acid is a white to off-white crystalline solid at room temperature.

The presence of both chloro and fluoro groups on the benzoic acid backbone significantly

influences its reactivity and physical properties.
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Property Value Reference

CAS Number 102940-86-3 [1][2][3][4]

Molecular Formula C₇H₄ClFO₂ [1][2][4][5]

Molecular Weight 174.56 g/mol [1][2][3][5]

Melting Point 169 - 173 °C [1]

Boiling Point 279.5 °C [2]

Appearance
White to almost white powder

to crystal
[1]

Purity ≥ 97% (GC) [1]

IUPAC Name 2-chloro-3-fluorobenzoic acid [5]

SMILES
C1=CC(=C(C(=C1)F)Cl)C(=O)

O
[2][5]

Synthesis Protocols
Several synthetic routes for the preparation of 2-Chloro-3-fluorobenzoic acid have been

reported. A common method involves the halogenation and subsequent modification of readily

available precursors.

Synthesis from 2,3-Dichlorobenzoyl Chloride
A patented method describes the synthesis of 2-Chloro-3-fluorobenzoic acid starting from

2,3-dichlorobenzoyl chloride.[6] This process involves a fluorine substitution reaction followed

by hydrolysis.

Experimental Protocol:

Fluorination: 2,3-Dichlorobenzoyl chloride is used as the starting material. It undergoes a

fluorine substitution reaction with a fluorinating agent in an organic solvent. A phase-transfer

catalyst is present to facilitate the reaction.
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Concentration: After the substitution reaction, the reaction solution is concentrated, typically

through underpressure distillation.

Hydrolysis: The concentrated solution is then hydrolyzed under alkaline conditions.

Acidification: After the hydrolysis is complete, the pH of the system is adjusted to be acidic.

Isolation: The precipitated solid product, 2-Chloro-3-fluorobenzoic acid, is then isolated.

This method is noted for its high selectivity and suitability for producing high-purity product.[6]
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Diagram 1: Synthesis workflow from 2,3-Dichlorobenzoyl Chloride.
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Synthesis from 3-Fluorobenzoic Acid
Another documented method involves the ortho-lithiation of 3-fluorobenzoic acid followed by

chlorination.

Experimental Protocol:

Solution Preparation: Dissolve 3-Fluorobenzoic acid (28.71 mmol) in 20 mL of

tetrahydrofuran (THF).

Lithiating Agent Preparation: Prepare a suspension containing tetramethylethylenediamine

(TMEDA) (66.3 mmol) and 1.3 M sec-butyllithium (sec-BuLi) (62.4 mmol) in 20 mL of THF.

Ortho-lithiation: Slowly add the 3-fluorobenzoic acid solution dropwise to the lithiating agent

suspension at -90 °C.

Reaction: Dilute the reaction mixture with 50 mL of THF and continue stirring for 35 minutes

while maintaining the temperature at -90 °C.

Chlorination: A chlorinating agent is then added to introduce the chlorine atom at the ortho

position.

Workup and Isolation: The reaction is quenched, and the product is extracted and purified to

yield 2-chloro-3-fluorobenzoic acid.

Applications in Research and Drug Development
2-Chloro-3-fluorobenzoic acid is a key building block in the synthesis of various high-value

organic compounds due to the enhanced reactivity conferred by its halogen substituents.[1]

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]

It is also used to prepare aryl aminopyrazole benzamides, which act as oral non-steroidal

selective glucocorticoid receptor agonists, and aminobenzhydrol derivatives that function as

inhibitors of squalene synthase and cholesterol synthase.

Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides.[1]

The presence and position of the halogen atoms can enhance the efficacy and selectivity of
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these agricultural chemicals.

Organic Synthesis: It is a versatile precursor for synthesizing more complex organic

molecules in both academic and industrial research settings.[1]
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Diagram 2: Role as a versatile synthetic intermediate.

Safety and Handling
Proper handling and storage of 2-Chloro-3-fluorobenzoic acid are essential to ensure safety

in a laboratory or industrial setting.

Hazard Identification
The compound is classified with the following hazards according to the Globally Harmonized

System (GHS).
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GHS Information Code Description

Pictogram GHS07 Exclamation Mark

Signal Word Warning

Hazard Statements H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Data sourced from AOBChem USA.[4]

Recommended Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including

gloves and eye/face protection, to avoid contact with skin and eyes. Avoid the formation of

dust and aerosols.[7]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7]

Recommended storage temperature is between 2-8°C.[4] Keep away from incompatible

materials such as oxidizing agents.

First Aid Measures:

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, get medical attention.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Conclusion
2-Chloro-3-fluorobenzoic acid is a synthetically important compound with significant

applications in the pharmaceutical and agrochemical industries. Its well-defined

physicochemical properties and versatile reactivity make it a valuable precursor for the

development of novel molecules. Adherence to strict safety and handling protocols is

mandatory when working with this chemical to mitigate potential hazards. The synthetic

methodologies outlined in this guide provide a foundation for its efficient production and

utilization in various research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-3-fluorobenzoic acid CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126237#2-chloro-3-fluorobenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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